Cas no 1805253-11-5 (4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine)

• Product Name: 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine
• CAS No: 1805253-11-5
• MF: C₇H₆ClF₂NO₂
• MW: 209.577847957611
• CID: 4917554
• Update Time: 2025-05-22

4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine

• Inchi： 1S/C7H6ClF2NO2/c8-2-3-1-4(12)11-7(13)5(3)6(9)10/h1,6H,2H2,(H2,11,12,13)
• InChI Key： BGZWGJYYUZRHQF-UHFFFAOYSA-N
• SMILES： ClCC1=CC(NC(=C1C(F)F)O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 0.2
• Topological Polar Surface Area: 49.3

Additional information on 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine

Comprehensive Overview of 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1805253-11-5)

4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1805253-11-5) is a specialized pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound's chloromethyl and difluoromethyl substituents make it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, where its hydroxypyridine core can serve as a scaffold for designing enzyme inhibitors or receptor modulators.

In recent years, the demand for fluorinated compounds like 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine has surged, driven by their enhanced metabolic stability and bioavailability. This aligns with the growing trend of fluorine in medicinal chemistry, a topic frequently searched in scientific databases. The compound's CAS No. 1805253-11-5 is often queried alongside terms such as "pyridine derivatives synthesis" or "difluoromethyl applications," reflecting its relevance in cutting-edge research.

From a synthetic perspective, 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine offers intriguing possibilities for heterocyclic chemistry. Its chloromethyl group allows for further functionalization through nucleophilic substitution reactions, while the difluoromethyl moiety can influence electronic properties and lipophilicity. These characteristics are critical for optimizing drug-like properties, a key focus area in AI-driven drug design—a hot topic in 2024.

Environmental and regulatory considerations also play a role in the compound's applications. Unlike traditional halogenated compounds, the difluoromethyl group in CAS No. 1805253-11-5 may offer improved biodegradability, addressing concerns about green chemistry and sustainable synthesis. This aligns with frequent search queries like "eco-friendly fluorochemicals" or "sustainable heterocycles."

Analytical characterization of 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine typically involves advanced techniques such as NMR spectroscopy and mass spectrometry, with its CAS No. 1805253-11-5 serving as a unique identifier in chemical databases. The compound's stability under various pH conditions is another area of interest, particularly for researchers investigating prodrug development or formulation science.

In summary, 4-(Chloromethyl)-3-(difluoromethyl)-2,6-dihydroxypyridine (CAS No. 1805253-11-5) represents a compelling case study in modern chemical innovation. Its dual functionality—combining reactive chloromethyl and bioisosteric difluoromethyl groups—positions it at the intersection of multiple disciplines, from medicinal chemistry to materials science. As the scientific community continues to explore fluorine's role in drug design, this compound is likely to remain a focal point for both academic and industrial research.